3-(4-Methoxyphenoxy)propanol
Cat. No. B052046
M. Wt: 182.22 g/mol
InChI Key: WMPCMSDCGYUKGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:10][CH2:11][CH2:12][CH2:13][OH:14].[CH3:18][S:19]([CH3:20])=[O:21].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([OH:9])[cH:7][cH:8]1.[ClH:17].[Na+:16].[OH-:15]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([O:9][CH2:11][CH2:12][CH2:13][OH:14])[cH:7][cH:8]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCCBr
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CS(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(O)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(OCCCO)cc1
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
